Cas no 892285-60-8 (4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide)

4-(6-Bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide is a synthetic organic compound featuring a quinazolinone core substituted with a bromo group at the 6-position and a butanamide side chain linked to a 4-chlorophenethyl moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate for biologically active molecules. The bromo and chloro substituents enhance reactivity for further functionalization, while the tetrahydroquinazolinone scaffold may confer binding affinity for specific targets. The compound’s defined stereochemistry and purity make it suitable for research applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. Its synthetic versatility allows for tailored modifications to optimize pharmacological properties.
4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide structure
892285-60-8 structure
Product Name:4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide
CAS No:892285-60-8
MF:C20H19BrClN3O3
MW:464.740163087845
CID:6243502
PubChem ID:16002356
Update Time:2025-11-01

4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide Chemical and Physical Properties

Names and Identifiers

    • 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide
    • 892285-60-8
    • F6548-1132
    • AKOS001752018
    • EU-0089708
    • 4-(6-bromo-2,4-dioxo-1H-quinazolin-3-yl)-N-[2-(4-chlorophenyl)ethyl]butanamide
    • 4-(6-bromo-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(4-chlorophenethyl)butanamide
    • Inchi: 1S/C20H19BrClN3O3/c21-14-5-8-17-16(12-14)19(27)25(20(28)24-17)11-1-2-18(26)23-10-9-13-3-6-15(22)7-4-13/h3-8,12H,1-2,9-11H2,(H,23,26)(H,24,28)
    • InChI Key: LZFPLFBLQMPPLZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(N(C(N2)=O)CCCC(NCCC1C=CC(=CC=1)Cl)=O)=O

Computed Properties

  • Exact Mass: 463.02983g/mol
  • Monoisotopic Mass: 463.02983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 583
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 78.5Ų

4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide Pricemore >>

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Additional information on 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide

Comprehensive Overview of 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide (CAS No. 892285-60-8)

The compound 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide (CAS No. 892285-60-8) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique tetrahydroquinazoline core, which is increasingly recognized for its role in modulating biological pathways. Researchers are particularly interested in its brominated and chlorophenyl substituents, as these functional groups often enhance binding affinity and selectivity in drug discovery.

In recent years, the demand for heterocyclic compounds like 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide has surged due to their applications in targeted therapy and enzyme inhibition. The compound's CAS No. 892285-60-8 is frequently searched in academic databases, reflecting its relevance in cancer research and neurodegenerative disease studies. Its structural complexity aligns with current trends in small-molecule drug development, where precision and efficacy are paramount.

One of the most discussed aspects of this compound is its potential as a kinase inhibitor. Kinases are critical in cellular signaling, and dysregulation is linked to numerous diseases. The 6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl moiety may interact with ATP-binding sites, making it a candidate for personalized medicine. This aligns with the growing focus on precision oncology, a hot topic in 2024.

From a synthetic chemistry perspective, the N-2-(4-chlorophenyl)ethylbutanamide side chain offers opportunities for structure-activity relationship (SAR) studies. Researchers are exploring modifications to optimize pharmacokinetic properties, such as oral bioavailability and blood-brain barrier penetration. These investigations are crucial for advancing central nervous system (CNS) therapeutics, another area of high interest in pharmaceutical R&D.

Environmental and green chemistry considerations are also shaping the discourse around this compound. With increasing scrutiny on sustainable synthesis, methods to produce CAS No. 892285-60-8 with minimal waste are gaining traction. This reflects broader industry shifts toward eco-friendly manufacturing, a priority for regulatory compliance and corporate social responsibility.

In summary, 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide represents a convergence of cutting-edge science and practical applications. Its versatility in drug design, combined with its relevance to contemporary research themes, ensures its continued prominence in scientific literature and patent filings.

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